Cas no 2171232-00-9 (2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid
• CAS No: 2171232-00-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6264299
• PubChem ID: 165811065
• Update Time: 2025-05-28

2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid
• 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-2-yl]acetic acid
• EN300-1580039
• 2171232-00-9

• Inchi： 1S/C27H32N2O5/c1-2-18(15-25(30)29-14-8-7-9-19(29)16-26(31)32)28-27(33)34-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24H,2,7-9,14-17H2,1H3,(H,28,33)(H,31,32)/t18-,19+/m0/s1
• InChI Key： SEFQRBROKFIPID-RBUKOAKNSA-N
• SMILES： O=C(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid

Comprehensive Overview of 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid (CAS No. 2171232-00-9)

The compound 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid (CAS No. 2171232-00-9) is a highly specialized chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a piperidine ring, and a carboxylic acid functional group, making it a versatile intermediate in organic chemistry. Researchers are increasingly interested in this compound due to its role in drug discovery and bioconjugation, particularly in the development of targeted therapies and biomarker labeling.

One of the most searched questions in AI-driven drug discovery platforms is how Fmoc-protected amino acids like this compound enhance peptide stability and solubility. The Fmoc group in 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid is critical for solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and therapeutic protein production. This aligns with the growing demand for precision medicine and personalized therapeutics, where custom peptide sequences are essential.

From an SEO perspective, users frequently search for terms like "Fmoc peptide synthesis applications", "chiral building blocks for pharmaceuticals", and "CAS 2171232-00-9 uses". The unique stereochemistry of this compound, indicated by the (2R) and (3S) configurations, makes it valuable for asymmetric synthesis, a hot topic in green chemistry and catalysis research. Its carboxylic acid moiety also enables conjugation with nanoparticles and biopolymers, addressing trends in nanomedicine and drug delivery systems.

Another trending discussion revolves around the sustainability of chemical synthesis. The Fmoc-protected derivative discussed here is often compared to Boc (tert-butoxycarbonyl) alternatives in terms of environmental impact and deprotection efficiency. Laboratories are optimizing protocols to reduce waste, leveraging automated synthesis platforms and machine learning for yield prediction—topics dominating scientific forums and grant proposals.

In summary, 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid (CAS No. 2171232-00-9) is a pivotal tool in modern bioorganic chemistry, bridging gaps between academic research and industrial applications. Its relevance to cancer therapeutics, neuroscience (due to piperidine’s role in CNS drug design), and diagnostic probes ensures its continued prominence in high-impact publications and patent filings.